1-isopropyl-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-1H-pyrazole-4-carboxamide

• IUPAC Name: N-methyl-N-[3-(1-methylpyrazol-4-yl)propyl]-1-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C15H23N5O/c1-12(2)20-11-14(9-17-20)15(21)18(3)7-5-6-13-8-16-19(4)10-13/h8-12H,5-7H2,1-4H3
• InChI Key: QTBCRLRFLQYLJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)C(=O)N(C)CCCC2=CN(N=C2)C
• Molecular Formula: C15H23N5O
• Molecular Weight: 289.38 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, including 1-isopropyl-N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-1H-pyrazole-4-carboxamide, involves multi-step chemical reactions, starting from pyrazolo[1,5-a]pyrimidine-3-carboxylic acid and ethyl 2-cyanoacetate, leading to compounds with potential imaging applications in neuroinflammation through specific enzymatic targeting (Wang et al., 2018).

Molecular Structure Analysis

The structural analysis of pyrazole derivatives is crucial for understanding their chemical behavior and biological activity. For instance, the synthesis and characterization of 3,5-AB-CHMFUPPYCA, a pyrazole-carboxamide, involved extensive analytical techniques, including chromatographic and spectroscopic methods, to elucidate its structure, demonstrating the importance of precise molecular architecture in research chemicals (McLaughlin et al., 2016).

Chemical Reactions and Properties

Pyrazole derivatives undergo various chemical reactions, highlighting their reactivity and potential for functionalization. For example, the synthesis of methyl 1-(pyrazol-3-yl)-azulene-3-carboxylates derivatives by condensation with formamide dimethylacetal and reaction with hydrazine or phenyl hydrazine showcases the versatility of pyrazole compounds in chemical synthesis (Jiao, 2007).

Physical Properties Analysis

The physical properties of pyrazole derivatives, such as solubility, melting point, and crystalline structure, are determined by their molecular structure. For instance, the crystal structure and synthesis of 4-(4-hydroxybenzylideneamino)-1-methyl-3-propyl-1H-pyrazole-5-carboxamide, with its detailed analysis through X-ray diffraction, highlight the importance of understanding the three-dimensional arrangements for predicting the compound's physical behavior (Rambabu et al., 2011).